Cas no 1806503-95-6 (3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one
• CAS No: 1806503-95-6
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 4972706
• Update Time: 2025-05-23

3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one

• Inchi： 1S/C9H9BrO3/c10-5-8(12)4-6-3-7(11)1-2-9(6)13/h1-3,11,13H,4-5H2
• InChI Key： GGSTWOKASZSGHR-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5

Additional information on 3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one

3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one: A Comprehensive Overview

3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one, also known by its CAS number CAS No. 1806503-95-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone backbone and a dihydroxyphenyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The synthesis of 3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more accessible for research and industrial applications.

One of the most intriguing aspects of this compound is its biological activity. Research has shown that 3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has made it a candidate for drug development targeting various pathological conditions.

In recent years, there has been growing interest in understanding the pharmacokinetic profile of CAS No. 1806503-95-6. Studies have demonstrated that this compound has good bioavailability and is metabolized through specific pathways in the liver, making it a promising candidate for oral drug delivery systems.

The structural uniqueness of 3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one also lends itself to further chemical modifications. Researchers are exploring the possibility of introducing additional functional groups to enhance its therapeutic potential or to target specific receptors in the body.

In conclusion, CAS No. 1806503-95-6, or 3-Bromo-1-(2,5-dihydroxyphenyl)propan-2-one, represents a valuable molecule with diverse applications in both academic research and industrial settings. Its chemical properties, biological activity, and potential for further modification make it an exciting subject for continued investigation.